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Introduction

Calycosin, an O-methylated isoflavone, is a natural compound primarily isolated from the roots
of Astragalus membranaceus Bge. var. mongholicus and Trifolium pratense L. (red clover).[1]
[2] It has garnered significant attention in the scientific community for its diverse
pharmacological activities, including antioxidant, anti-inflammatory, neuroprotective, and
anticancer effects.[3][4][5] This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, and key biological activities of Calycosin, with
a focus on its modulation of critical cellular signaling pathways. Detailed experimental protocols
are provided to facilitate further research and development.

Chemical Structure and Properties

Calycosin is chemically known as 7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)chromen-4-one.
[1][2] Its structure is characterized by a three-ring isoflavone backbone with hydroxyl and
methoxy functional groups that contribute to its biological activity.

Table 1: Chemical and Physical Properties of Calycosin
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Property Value Reference(s)

7-hydroxy-3-(3-hydroxy-4-
IUPAC Name [1][2]
methoxyphenyl)chromen-4-one

3'-hydroxyformononetin, 3',7-

Synonyms dihydroxy-4'- [1][2]
methoxyisoflavone

CAS Number 20575-57-9 [1][2]

Chemical Formula C16H1205 [1][6]

Molecular Weight 284.26 g/mol [1][6]

White to off-white or light
Appearance [11[7]
yellow powder

Melting Point 245-247 °C [7]

Soluble in methanol (1
Solubility mg/mL), DMSO (25 mg/mL), [11[7118]
and DMF (30 mg/mL).

Storage 2-8°C, sealed in a dry place. [7119]

Table 2: Spectroscopic Data of Calycosin

Spectroscopic Technique Data Reference(s)

219, 249, 291 nm (in

UV-Vis (Amax) Methanol) [8]
1H-NMR Available [10][11]
13C-NMR Available [1][12]
Mass Spectrometry Available [1][12]

Biological Activity and Signaling Pathways
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Calycosin exerts its biological effects by modulating a variety of cellular signaling pathways. Its
ability to interact with key regulatory proteins makes it a promising candidate for the
development of novel therapeutics.

Estrogen Receptor (ER) Signhaling

Calycosin is classified as a phytoestrogen and can bind to estrogen receptors (ERa and ERp),
acting as a selective estrogen receptor modulator (SERM).[4][8] Its effects are often cell-type
specific. In some breast cancer cells, it exhibits anti-proliferative effects by upregulating ER[3
and subsequently inhibiting downstream signaling.[13] Conversely, in endothelial cells, it can
promote angiogenesis through ER-mediated activation of the MAPK pathway.[14]
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Calycosin's Modulation of Estrogen Receptor Signaling
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Calycosin's Effect on the PI3K/Akt Pathway
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Calycosin's Influence on the MAPK/ERK Pathway
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Calycosin's Inhibition of the NF-kB Pathway
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Workflow for Calycosin Extraction and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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